Cas no 476317-63-2 (N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide)

• Product Name: N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide
• CAS No: 476317-63-2
• MF: C₁₁H₁₁ClN₂OS
• MW: 254.735840082169
• CID: 6467152
• Update Time: 2025-05-19

N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide
• Propanamide, N-(6-chloro-3-methyl-2(3H)-benzothiazolylidene)-

• Inchi： 1S/C11H11ClN2OS/c1-3-10(15)13-11-14(2)8-5-4-7(12)6-9(8)16-11/h4-6H,3H2,1-2H3
• InChI Key： MECDHOFKWWDHLF-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=CC=C(Cl)C=C2S1)(=O)CC

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 391.2±44.0 °C(Predicted)
• pka: -0.42±0.20(Predicted)

Additional information on N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide

Introduction to N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide (CAS No. 476317-63-2)

N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide is a compound of significant interest in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 476317-63-2, belongs to the benzothiazole class of heterocyclic compounds, which are widely recognized for their diverse pharmacological effects. The presence of a chloro substituent and a double bond at the 2Z position contributes to its distinct chemical profile, making it a subject of extensive research in medicinal chemistry.

The benzothiazole scaffold is a privileged structure in drug discovery, known for its ability to interact with various biological targets. Specifically, N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide exhibits potential as an intermediate in the synthesis of bioactive molecules. Its molecular structure suggests that it may possess properties such as inhibitory activity against certain enzymes or receptors, which are crucial in the development of therapeutic agents.

In recent years, there has been growing interest in the development of novel compounds derived from benzothiazole derivatives for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide, including the chloro substituent and the double bond at the 2Z position, makes it a promising candidate for further investigation. These structural features are known to influence the compound's interactions with biological targets, thereby modulating its pharmacological effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the benzothiazole core efficiently. These techniques not only enhance the synthetic route but also improve the overall quality of the final product.

The pharmacological evaluation of N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide has revealed intriguing results in preclinical studies. Initial experiments suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. This finding aligns with the broader therapeutic potential of benzothiazole derivatives in managing inflammatory diseases. Additionally, its interaction with specific receptors has been explored, indicating possible applications in neurological disorders.

The compound's stability under various conditions is another critical aspect that has been thoroughly investigated. Studies have shown that N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide maintains its structural integrity when exposed to different pH levels and temperatures, suggesting its suitability for formulation into pharmaceutical products. This stability is essential for ensuring consistent drug delivery and efficacy.

In conclusion, N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide (CAS No. 476317-63-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great potential for contributing to novel therapeutic strategies across various medical disciplines.